Cas no 1100855-55-7 (Benzenamine, 4-(diethylphosphinyl)-)

Benzenamine, 4-(diethylphosphinyl)- structure
1100855-55-7 structure
Product Name:Benzenamine, 4-(diethylphosphinyl)-
CAS No:1100855-55-7
MF:C10H16NOP
MW:197.213903427124
CID:5789349
PubChem ID:21059582
Update Time:2026-03-11

Benzenamine, 4-(diethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(diethylphosphinyl)-
    • 4-(Diethylphosphinyl)benzenamine
    • 4-diethylphosphorylaniline
    • RDCBYVGVRUSVBR-UHFFFAOYSA-N
    • 4-(diethylphosphoryl)aniline
    • (4-AMINOPHENYL)DIETHYLPHOSPHINE OXIDE
    • 1100855-55-7
    • SCHEMBL2033420
    • EN300-6760269
    • AT21932
    • Inchi: 1S/C10H16NOP/c1-3-13(12,4-2)10-7-5-9(11)6-8-10/h5-8H,3-4,11H2,1-2H3
    • InChI Key: RDCBYVGVRUSVBR-UHFFFAOYSA-N
    • SMILES: P(C1C=CC(N)=CC=1)(=O)(CC)CC

Computed Properties

  • Exact Mass: 197.096951132g/mol
  • Monoisotopic Mass: 197.096951132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 390.9±34.0 °C(Predicted)
  • pka: 3.01±0.10(Predicted)

Benzenamine, 4-(diethylphosphinyl)- Pricemore >>

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